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Compound of Interest

Compound Name: Loureiriol

Cat. No.: B3395392 Get Quote

Loureiriol: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical summary of the current knowledge on

Loureiriol, a homoisoflavonoid compound. Due to the limited availability of in-depth research

on this specific molecule, this guide also contextualizes information with data on related

compounds where relevant, while clearly indicating the gaps in the current scientific literature.

Chemical Identity
Loureiriol is identified by the following chemical nomenclature and identifiers.

Parameter Value Reference

Common Name Loureiriol

CAS Number 479195-44-3

IUPAC Name

(3R)-5,7-dihydroxy-3-[(4-

hydroxyphenyl)methyl]-6-

methyl-2,3-dihydrochromen-4-

one

Molecular Formula C₁₇H₁₆O₅

Molecular Weight 300.31 g/mol
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Biological Activity
Direct scientific evidence for the biological activity of Loureiriol is scarce. One supplier

datasheet notes that it possesses "weak anticancer effects," however, the primary research

supporting this claim is not readily available in the public domain.

A structurally similar homoisoflavonoid, (3R)-2,3-Dihydro-5,7-dihydroxy-3-[(4-

hydroxyphenyl)methyl]-4H-1-benzopyran-4-one, which lacks the C-6 methyl group of

Loureiriol, has been reported to exhibit significant inhibitory effects on human retinal

microvascular endothelial cells. This suggests a potential area of investigation for Loureiriol's
bioactivity.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Loureiriol are not extensively documented in publicly accessible scientific literature.

Isolation
A related compound, (3R)-5, 7-dihydroxy- 3-(4-hydroxybenzyl)- 6-methyl-chroman-4-one, was

isolated from Illicium dunnianum. The general methodology involved various chromatographic

techniques for separation and purification, with structural elucidation confirmed by

physicochemical and spectral data. A similar approach could presumably be applied for the

isolation of Loureiriol from natural sources.

Signaling Pathways and Mechanisms of Action
There is currently no available information detailing the specific signaling pathways or

molecular mechanisms of action for Loureiriol.

Logical Relationships and Workflows
Given the absence of detailed experimental data for Loureiriol, a logical workflow for future

research can be proposed.
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Caption: Proposed research workflow for Loureiriol.

Conclusion
Loureiriol (CAS: 479195-44-3) is a defined chemical entity with a known structure. However, a

significant gap exists in the scientific literature regarding its biological activities, mechanisms of

action, and detailed experimental protocols. The information on structurally similar compounds

suggests that it may possess noteworthy biological effects, warranting further investigation. The

provided workflow outlines a potential path for future research to elucidate the therapeutic

potential of this molecule. This document serves as a foundational guide for researchers and

professionals in the field of drug development, highlighting both the known aspects of

Loureiriol and the opportunities for novel discovery.

To cite this document: BenchChem. [Loureiriol CAS number and IUPAC name]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395392#loureiriol-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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